6-Oxaspiro[4.5]decan-9-OL

• IUPAC Name: 6-oxaspiro[4.5]decan-9-ol
• InChI: InChI=1S/C9H16O2/c10-8-3-6-11-9(7-8)4-1-2-5-9/h8,10H,1-7H2
• InChI Key: QSDYJCBYXIBQAG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC(CCO2)O
• Molecular Formula: C9H16O2
• DSSTOX Substance ID: DTXSID701312071
• Molecular Weight: 156.22 g/mol
• CAS RN: 855398-58-2

Description

6-Oxaspiro[4.5]decan-9-ol (CAS Number: 855398-58-2) is a chemical compound with the linear formula C9H16O2 . It belongs to the class of spiroacetals, which are essential structural elements in various natural products and often play a crucial role in their biological activity.

Synthesis Analysis

The stereoselective synthesis of 1,6,9-trioxaspiro[4.5]decane compounds, including 6-Oxaspiro[4.5]decan-9-ol, is an area of interest. These bicyclic ring systems are synthesized through specific reactions and strategies, contributing to our understanding of their properties and potential applications.

Chemical Reactions Analysis

Exploring the chemical reactivity of 6-Oxaspiro[4.5]decan-9-ol involves investigating its reactions with various reagents, catalysts, and conditions. Understanding its transformation pathways can provide insights into its potential applications.

Physical And Chemical Properties Analysis

• Safety Information : Classified as harmful (GHS07) with the hazard statement H302 (harmful if swallowed). Precautionary measures include avoiding skin contact, ingestion, and proper disposal.

Scientific Research Applications

C9H16O2\text{C}_9\text{H}_{16}\text{O}_2C9​H16​O2​

.

Chemical Properties and Structure

6-Oxaspiro[4.5]decan-9-ol is a liquid compound with a boiling point of 262.8 ± 8.0 °C at 760 mmHg. Its IUPAC name is 6-oxaspiro[4.5]decan-9-ol, and its InChI code is 1S/C9H16O2/c10-8-3-6-11-9(7-8)4-1-2-5-9/h8,10H,1-7H2. .

Chemical Synthesis and Organic Chemistry

Spiro Ring Formation: The synthesis of spirocyclic compounds is an area of interest in organic chemistry. 6-Oxaspiro[4.5]decan-9-ol can be used as a model system for studying spiro ring formation reactions.

Ketalization Reactions: . Understanding these reactions contributes to the development of synthetic methodologies.

Environmental Chemistry

Biodegradability: Studies on the environmental fate and biodegradability of this compound are essential. Understanding its behavior in natural systems informs risk assessment.

Safety and Hazards

Given its harmful nature, precautions should be taken when handling 6-Oxaspiro[4.5]decan-9-ol. Follow safety guidelines, use appropriate protective equipment, and store it at 4°C .

Mechanism of Action

Target of Action

The primary target of 6-Oxaspiro[4.5]decan-9-OL is the mu-opioid receptor (MOR) . The MOR is a G protein-coupled receptor (GPCR) that is extensively expressed in the central nervous system . It plays a crucial role in mediating the effects of opioids, which are among the most effective analgesics in clinical use .

Mode of Action

6-Oxaspiro[4.5]decan-9-OL, also known as Oliceridine, is a novel MOR agonist . It selectively activates the G protein and β-arrestin signaling pathways . Compared to existing MOR agonists, Oliceridine exhibits approximately a threefold preference for the G pathway over β-arrestin . This selective activation is believed to produce therapeutic analgesic effects with reduced adverse effects .

Biochemical Pathways

The activation of the MOR by 6-Oxaspiro[4.5]decan-9-OL triggers a series of biochemical events. The G protein pathway, which is preferentially activated by this compound, is associated with the analgesic effects of opioids . On the other hand, the β-arrestin pathway, which is less activated by this compound, is associated with many of the adverse effects of opioids . Therefore, the selective activation of these pathways by 6-Oxaspiro[4.5]decan-9-OL may result in effective pain relief with fewer side effects .

Result of Action

The selective activation of the G protein pathway over the β-arrestin pathway by 6-Oxaspiro[4.5]decan-9-OL results in effective analgesia with reduced adverse effects . This is a significant advantage over traditional opioids, which activate both pathways equally and thus have a higher risk of adverse effects .